Cas no 5449-71-8 (Methyl 2-(4-methoxybenzoyl)benzoate)

Methyl 2-(4-methoxybenzoyl)benzoate structure
5449-71-8 structure
Product Name:Methyl 2-(4-methoxybenzoyl)benzoate
CAS No:5449-71-8
MF:C16H14O4
MW:270.279964923859
CID:941581
PubChem ID:226207
Update Time:2025-04-19

Methyl 2-(4-methoxybenzoyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(4-methoxybenzoyl)benzoate
    • 2-(4-Methoxybenzoyl)benzoesaeuremethylester
    • 2-(4-Methoxy-benzoyl)-benzoesaeure-methylester
    • 2-(4-methoxy-benzoyl)-benzoic acid methyl ester
    • 2-< 4-Methoxy-benzoyl> -benzoesaeure-methylester
    • 2-Anisoyl-benzoesaeure-methylester
    • AC1L5ELH
    • AC1Q5ZKY
    • AG-F-89291
    • AR-1J4398
    • CTK5A1304
    • methyl-o-(p-methoxybenzoyl)benzoate
    • NSC16419
    • A834215
    • YTKXRRYDKPVZEL-UHFFFAOYSA-N
    • NSC-16419
    • DS-011399
    • SCHEMBL11842420
    • 5449-71-8
    • DTXSID70280332
    • methyl 2-(4-methoxyphenyl)carbonylbenzoate
    • 2-[(4-methoxyphenyl)-oxomethyl]benzoic acid methyl ester
    • Inchi: 1S/C16H14O4/c1-19-12-9-7-11(8-10-12)15(17)13-5-3-4-6-14(13)16(18)20-2/h3-10H,1-2H3
    • InChI Key: YTKXRRYDKPVZEL-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C(C1C=CC=CC=1C(=O)OC)=O

Computed Properties

  • Exact Mass: 270.08922
  • Monoisotopic Mass: 270.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.177
  • Boiling Point: 396.6°C at 760 mmHg
  • Flash Point: 175.3°C
  • Refractive Index: 1.562
  • PSA: 52.6
  • LogP: 2.71280
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